Cas no 120244-68-0 (Phosphorothioic acid,O,O-bis(2,4-dichlorophenyl) S-(1-methylethyl) ester)

• Product Name: Phosphorothioic acid,O,O-bis(2,4-dichlorophenyl) S-(1-methylethyl) ester
• CAS No: 120244-68-0
• MF: C₁₅H₁₃Cl₄O₃PS
• MW: 446.112680196762
• CID: 210088
• PubChem ID: 179943
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-bis(2,4-dichlorophenyl) S-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-bis(2,4-dichlorophenyl) S-(1-methylethyl) ester
• 2,4-dichloro-1-[(2,4-dichlorophenoxy)-propan-2-ylsulfanylphosphoryl]oxybenzene
• 120244-68-0
• Phosphorothioic acid, O,O-bis(2,4-dichlorophenyl) S-(1-methylethyl) ester
• DTXSID40152759

• Inchi： 1S/C15H13Cl4O3PS/c1-9(2)24-23(20,21-14-5-3-10(16)7-12(14)18)22-15-6-4-11(17)8-13(15)19/h3-9H,1-2H3
• InChI Key： UHMLIJJUYGRFMA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OP(=O)(OC1C=CC(=CC=1Cl)Cl)SC(C)C)Cl

Computed Properties

• Exact Mass: 443.90799
• Monoisotopic Mass: 443.907713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 35.53